4-Methylthio-1-indanone

• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol
• IUPAC Name: 4-methylsulfanyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H10OS/c1-12-10-4-2-3-7-8(10)5-6-9(7)11/h2-4H,5-6H2,1H3
• InChI Key: XZOKCALJLRKWLD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC2=C1CCC2=O

Description

4-Methylthio-1-indanone is a useful research compound. Its molecular formula is C10H10OS and its molecular weight is 178.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 50 g of o-methylthiocinnamic acid in 500 ml of carbon disulfide was gradually added with stirring 34 g of aluminum chloride, and the resulting mixture was then boiled with stirring for 3 hours. The reaction liquid after reaction was poured into a cooled 1 N aqueous hydrochloric acid solution and extracted with ethyl acetate. The ethyl acetate solution was washed with an aqueous potassium carbonate solution, followed by water-washing and then drying over anhydrous sodium sulfate, to remove the solvent therefrom. The residue was purified by column chromatography to obtain 18 g of the title compound.